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Compound of Interest

Compound Name: Harmalol

Cat. No.: B191368 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Harmalol. It outlines essential personal

protective equipment (PPE), procedural guidance for safe handling and disposal, and

emergency protocols.

Physicochemical and Safety Data
The following table summarizes key quantitative data for Harmalol and its common salt forms.

This information is critical for risk assessment and planning.
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Property
Harmalol
Hydrochloride
Hydrate

Harmalol
Hydrochloride

Harmalol

Molecular Formula
C₁₂H₁₂N₂O · HCl ·

H₂O[1]
C₁₂H₁₃ClN₂O[2] C₁₂H₁₂N₂O[3][4]

Molecular Weight 254.72 g/mol [1] 236.7 g/mol [2] 200.24 g/mol [3][4]

Appearance
Yellow Powder

Solid[1]
- -

Melting Point
262 - 268 °C (503.6 -

514.4 °F)[1]
100 - 105 °C[5] -

Solubility
No information

available[1]

DMSO: 100 mg/mL

(422.48 mM)[2]

PBS (pH 7.2): 3

mg/mL; DMSO:

Slightly soluble[6]

Storage Temperature Refrigerated[1] -20°C[2] -

Hazard Statements
Harmful if

swallowed[5]
- -

Operational Plan: Safe Handling of Harmalol
Adherence to the following procedural steps is mandatory to ensure personnel safety and

prevent contamination.

Engineering Controls and Preparation
Ventilation: Always handle Harmalol in a well-ventilated area.[3][4] A chemical fume hood is

recommended, especially when handling the powder form, to avoid the formation and

inhalation of dust and aerosols.[3][4]

Designated Area: Establish a designated area for handling Harmalol, away from general

laboratory traffic.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite,

sand), neutralizing agents, and waste containers is readily accessible.[7]
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Personal Protective Equipment (PPE)
A full complement of PPE is required to minimize exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1] A face shield may be required for splash hazards.[8]

Skin and Body Protection:

Gloves: Wear chemical-impermeable gloves to prevent skin contact.[3][4]

Lab Coat/Coveralls: A lab coat or chemical-resistant coveralls should be worn to protect

clothing and skin.[1][9]

Respiratory Protection:

Under normal use conditions with adequate engineering controls (like a fume hood),

respiratory protection may not be necessary.[1]

If there is a risk of inhaling dust, especially when unpacking containers that are not sealed

in plastic, an appropriate respirator (e.g., N95 or higher) should be used.[8]

Handling Procedure
Pre-Handling Check: Before starting, ensure all necessary PPE is worn correctly and the

work area is prepared.

Weighing: If weighing the solid form, perform this task within a fume hood or a ventilated

balance enclosure to contain any dust.

Solution Preparation: When preparing solutions, add the solid Harmalol to the solvent slowly

to avoid splashing. If solubility is an issue, ultrasonic baths or gentle heating (to 37°C) can be

used, but require extra caution.[2]

Post-Handling: After handling, wash hands thoroughly with soap and water.[5]

Decontaminate the work surface.
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Storage
Store Harmalol in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Specific forms may require refrigeration or storage at -20°C.[1][2] Always follow the supplier's

storage recommendations.

Keep away from strong oxidizing agents.[1]
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Diagram 1: Safe Handling Workflow for Harmalol
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Diagram 1: Safe Handling Workflow for Harmalol
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Disposal Plan
Chemical waste generators are responsible for correctly classifying and disposing of waste in

accordance with local, regional, and national hazardous waste regulations.[1]

Waste Segregation and Collection
Solid Waste: Collect unused Harmalol powder, contaminated PPE (gloves, wipes, etc.), and

any residues from cleaning spills in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Harmalol in a separate, sealed, and labeled

hazardous waste container. Do not mix with other incompatible waste streams.

Sharps: Any contaminated needles or sharps must be disposed of in a designated sharps

container.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

chemical name "Harmalol," and any known hazard characteristics.

Storage: Store waste containers in a designated satellite accumulation area, away from

general lab traffic, until they are collected.

Professional Disposal: Arrange for disposal through your institution's environmental health

and safety (EHS) office or a licensed chemical waste management company.[10]

Prohibited Disposal: Do not dispose of Harmalol waste down the drain or in regular trash.[3]

[5] It must not be disposed of together with household garbage.[5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Accidental Release or Spill
For a minor spill that you are trained and equipped to handle:
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Alert Personnel: Notify others in the immediate area.

Isolate Area: Secure the area and prevent the spill from spreading.

Ventilate: Ensure the area is well-ventilated.

PPE: Wear appropriate PPE, including respiratory protection if dealing with a powder.

Contain & Clean: Cover the spill with an appropriate absorbent material (vermiculite, sand),

working from the outside in.[7]

Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste

container.[3][7]

Decontaminate: Clean the spill area with an appropriate decontaminating solution.

For a major spill, or if you are unsure:

Evacuate: Immediately evacuate the area.

Alert: Activate the fire alarm or emergency response system.

Contact EHS: Call your institution's emergency number or Environmental Health and Safety

office.

Personnel Exposure
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration (do not use mouth-to-mouth if the person

ingested the chemical) and seek immediate medical attention.[3][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

soap and plenty of water.[3][4] Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with large amounts of pure water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[3][4] Seek immediate medical

attention.
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Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][4] Call a doctor or a Poison

Control Center immediately.[3][4] Harmalol is harmful if swallowed.[5]

Diagram 2: Emergency Response Plan for Harmalol Incidents
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Diagram 2: Emergency Response Plan for Harmalol Incidents

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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